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Compound of Interest

Compound Name: 4-Fluoronicotinic acid

Cat. No.: B131589

4-Fluoronicotinic Acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental properties of 4-
Fluoronicotinic acid, a fluorinated derivative of nicotinic acid (Vitamin B3). While in-depth
experimental data and biological pathway information for the 4-fluoro isomer are limited in
publicly accessible literature, this document serves to consolidate the available information and
provide context based on related, more extensively studied isomers.

Core Physicochemical Data

The essential chemical identifiers and properties of 4-Fluoronicotinic acid are summarized

below.
Property Value Citation(s)
CAS Number 152126-33-5
Molecular Formula CesHaFNO2
Molecular Weight 141.1 g/mol

Synthesis and Experimental Protocols
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A detailed, peer-reviewed synthesis protocol specifically for 4-Fluoronicotinic acid is not
readily available in the current body of scientific literature. However, synthetic routes for the
related isomers, 5-Fluoronicotinic acid and 6-Fluoronicotinic acid, have been described. For
instance, the synthesis of 6-Fluoronicotinic acid can be achieved through the oxidation of 2-
fluoro-5-methylpyridine using potassium permanganate. A detailed experimental procedure for
the synthesis of 4-fluoropyridine, a related precursor, has also been documented.

Due to the lack of published research on the specific applications and biological activity of 4-
Fluoronicotinic acid, detailed experimental protocols involving this compound are not
available at this time.

Applications in Research and Drug Development

While specific applications for 4-Fluoronicotinic acid are not well-documented, the broader
class of fluorinated nicotinic acids has garnered significant interest in medicinal chemistry and
drug discovery. The introduction of a fluorine atom can modulate the physicochemical
properties of a molecule, such as its acidity, lipophilicity, and metabolic stability. These
modifications can lead to improved pharmacokinetic profiles and enhanced biological activity.

The isomers 5-Fluoronicotinic acid and 6-Fluoronicotinic acid serve as important building
blocks in the synthesis of pharmaceuticals and agrochemicals. For example, 5-Fluoronicotinic
acid is utilized in the development of novel therapeutic agents, particularly for neurological
disorders and cancer.

One of the most prominent applications of fluorinated nicotinic acids is in the field of Positron
Emission Tomography (PET) imaging. The radioisotope Fluorine-18 (1F) is often incorporated
into biomolecules to create imaging agents. Specifically, derivatives of 6-Fluoronicotinic acid,
such as 6-[*8F]fluoronicotinic acid 2,3,5,6-tetrafluorophenyl ester ([*8F]F-Py-TFP), are used as
prosthetic groups for the efficient labeling of peptides and other biomolecules. These labeled
molecules can then be used to visualize and study biological processes and diseases, such as
the expression of integrin av3 in tumors or fatty acid binding protein 3. An automated
synthesis method for a 8F-labeled CXCR4 ligand using a derivative of 6-fluoronicotinic acid
has also been developed.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the scientific literature regarding the
biological targets or the signaling pathways modulated by 4-Fluoronicotinic acid. The
pharmacological effects of the parent compound, nicotinic acid, are well-established, primarily
involving the reduction of blood triglycerides and LDL cholesterol, and the raising of HDL
cholesterol. It exerts its effects through various mechanisms, including the inhibition of
diacylglycerol O-acyltransferase 2 (DGAT2) and the modulation of apolipoprotein Al levels. It is
plausible that fluorinated analogs may exhibit altered or novel pharmacological activities, but
further research is required to elucidate the specific biological role of the 4-fluoro isomer.

Conclusion

4-Fluoronicotinic acid remains a relatively uncharacterized compound within the family of
fluorinated nicotinic acids. While its fundamental properties are known, a significant opportunity
exists for further research to explore its synthesis, potential applications in drug discovery and
molecular imaging, and its specific biological activities. The extensive research on its 5- and 6-
fluoro isomers suggests that the 4-fluoro analog may also possess valuable properties for
medicinal chemistry and chemical biology.

Logical Relationship: Fluorinated Nicotinic Acids in
PET Imaging

The following diagram illustrates the general workflow for utilizing a fluorinated nicotinic acid
derivative in the development of a PET imaging agent.
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Caption: Workflow for developing PET tracers from fluorinated nicotinic acids.

 To cite this document: BenchChem. [4-Fluoronicotinic acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131589#4-fluoronicotinic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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